Cas no 2229272-24-4 (3-(2,4-difluorophenyl)-2-methoxypropanoic acid)

• Product Name: 3-(2,4-difluorophenyl)-2-methoxypropanoic acid
• CAS No: 2229272-24-4
• MF: C₁₀H₁₀F₂O₃
• MW: 216.181410312653
• CID: 6447155
• PubChem ID: 165757112
• Update Time: 2025-06-09

3-(2,4-difluorophenyl)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-difluorophenyl)-2-methoxypropanoic acid
• 2229272-24-4
• EN300-1805076

• Inchi： 1S/C10H10F2O3/c1-15-9(10(13)14)4-6-2-3-7(11)5-8(6)12/h2-3,5,9H,4H2,1H3,(H,13,14)
• InChI Key： VRXHCFZCOKBCRN-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC(C(=O)O)OC)F

Computed Properties

• Exact Mass: 216.05980050g/mol
• Monoisotopic Mass: 216.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(2,4-difluorophenyl)-2-methoxypropanoic acid

Comprehensive Analysis of 3-(2,4-difluorophenyl)-2-methoxypropanoic acid (CAS No. 2229272-24-4): Properties, Applications, and Industry Insights

In the rapidly evolving field of pharmaceutical and fine chemical research, 3-(2,4-difluorophenyl)-2-methoxypropanoic acid (CAS No. 2229272-24-4) has emerged as a compound of significant interest. This fluorinated aromatic derivative is characterized by its unique molecular structure, combining a difluorophenyl moiety with a methoxypropanoic acid side chain. Such structural features make it a valuable intermediate in the synthesis of advanced materials and bioactive molecules.

The compound's CAS number 2229272-24-4 serves as a critical identifier in global chemical databases, ensuring precise tracking in regulatory and research contexts. Recent studies highlight its potential as a building block for small-molecule drug discovery, particularly in developing enzyme inhibitors and receptor modulators. Its fluorine substitution pattern enhances metabolic stability—a key consideration in modern medicinal chemistry—while the methoxypropanoic acid group offers versatile derivatization opportunities.

From a synthetic chemistry perspective, 3-(2,4-difluorophenyl)-2-methoxypropanoic acid exemplifies the growing importance of fluorinated intermediates in pharmaceutical manufacturing. Industry analysts note increased demand for such compounds due to their role in creating next-generation therapeutics with improved pharmacokinetic profiles. The difluorophenyl component specifically contributes to enhanced lipophilicity and membrane permeability—properties highly sought after in CNS-targeting drugs and anti-inflammatory agents.

Environmental and safety considerations surrounding CAS 2229272-24-4 align with contemporary green chemistry initiatives. Manufacturers emphasize sustainable production methods, including catalytic fluorination techniques that minimize waste. These developments respond to growing market demand for eco-friendly synthetic routes while maintaining cost-effectiveness—a balance frequently discussed in process chemistry forums.

Analytical characterization of this compound typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, with particular attention to the stereochemical purity of the methoxy-bearing carbon. The pharmaceutical industry's focus on chiral intermediates has driven methodological improvements in analyzing such compounds, reflected in recent ACS publications and patent filings.

Market trends indicate expanding applications beyond pharmaceuticals, including potential uses in liquid crystal materials and specialty polymers. The 2,4-difluorophenyl unit's electronic properties make it attractive for organic electronic materials development—an area gaining traction in renewable energy research. This diversification underscores the compound's relevance across multiple high-tech industries.

Regulatory aspects of 2229272-24-4 remain compliant with major chemical inventories (e.g., REACH, TSCA), with safety data sheets emphasizing standard handling protocols for laboratory chemicals. Ongoing toxicological studies—particularly regarding metabolic pathways—continue to inform risk assessments, demonstrating the scientific community's commitment to responsible chemical innovation.

In conclusion, 3-(2,4-difluorophenyl)-2-methoxypropanoic acid represents a compelling case study in modern chemical development. Its structural versatility, combined with growing applications in life sciences and advanced materials, positions it as a compound worthy of continued research investment. Future directions may explore its potential in targeted drug delivery systems and smart materials, reflecting broader industry shifts toward precision chemistry solutions.